Cas no 1612247-39-8 (Ethyl 5-cyano-4-methylpicolinate)

• Product Name: Ethyl 5-cyano-4-methylpicolinate
• CAS No: 1612247-39-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4802559
• Update Time: 2025-06-08

Ethyl 5-cyano-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyano-4-methylpicolinate
• ethyl 5-cyano-4-methylpyridine-2-carboxylate
• Ethyl 5-cyano-4-methylpicolinate

• Inchi： 1S/C10H10N2O2/c1-3-14-10(13)9-4-7(2)8(5-11)6-12-9/h4,6H,3H2,1-2H3
• InChI Key： NIQTYBCYMYVNEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-cyano-4-methylpicolinate

Ethyl 5-cyano-4-methylpicolinate (CAS No. 1612247-39-8): A Comprehensive Overview

Ethyl 5-cyano-4-methylpicolinate (CAS No. 1612247-39-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The detailed exploration of its chemical characteristics, synthesis methods, and emerging applications provides a comprehensive understanding of its potential impact.

The molecular structure of Ethyl 5-cyano-4-methylpicolinate consists of a pyridine ring substituted with a cyano group at the 5-position and a methyl group at the 4-position, with an ethyl ester moiety attached to the carboxyl group. This arrangement imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the methyl group contributes to steric and electronic effects that influence its interactions with biological targets.

In recent years, there has been growing interest in leveraging the unique properties of Ethyl 5-cyano-4-methylpicolinate for pharmaceutical applications. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound's ability to undergo further functionalization allows for the creation of derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating novel inhibitors targeting specific enzymes involved in cancer pathways.

The synthesis of Ethyl 5-cyano-4-methylpicolinate typically involves multi-step organic reactions, starting from readily available pyridine derivatives. One common approach involves the cyanoalkylation of 4-methylpyridine followed by esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These methods highlight the compound's versatility as a building block in medicinal chemistry.

Emerging research indicates that Ethyl 5-cyano-4-methylpicolinate may have applications beyond pharmaceuticals. In agrochemical research, it has been investigated as a precursor for herbicides and fungicides due to its structural similarity to known bioactive compounds. The compound's ability to interact with biological targets in plants suggests potential efficacy in protecting crops from pathogens and pests. Additionally, its stability under various environmental conditions makes it a promising candidate for field applications.

The toxicological profile of Ethyl 5-cyano-4-methylpicolinate is another critical aspect that has been studied extensively. Preliminary toxicology studies have shown that the compound exhibits low acute toxicity when tested on various organisms. However, further research is needed to fully understand its long-term effects and potential environmental impact. These studies are essential for ensuring safe handling and application of the compound in both laboratory and industrial settings.

The role of computational chemistry in understanding the behavior of Ethyl 5-cyano-4-methylpicolinate cannot be overstated. Molecular modeling techniques have been utilized to predict its interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by offering rapid and cost-effective screening of potential drug candidates. The integration of computational methods with traditional experimental techniques has accelerated the discovery process significantly.

In conclusion, Ethyl 5-cyano-4-methylpicolinate (CAS No. 1612247-39-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in drug development. As research continues to uncover new possibilities for this compound, its significance in advancing chemical biology and material science is likely to grow further.